Cas no 2228604-77-9 (3-methyl-3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)azetidine)

• Product Name: 3-methyl-3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)azetidine
• CAS No: 2228604-77-9
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 6196170
• PubChem ID: 165880233
• Update Time: 2025-06-15

3-methyl-3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)azetidine
• EN300-1825081
• 2228604-77-9

• Inchi： 1S/C14H19NO/c1-14(9-15-10-14)16-13-8-4-6-11-5-2-3-7-12(11)13/h2-3,5,7,13,15H,4,6,8-10H2,1H3
• InChI Key： QCFAUUVZAFNHCQ-UHFFFAOYSA-N
• SMILES： O(C1C2C=CC=CC=2CCC1)C1(C)CNC1

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-methyl-3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)azetidine

Introduction to 3-methyl-3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)azetidine (CAS No: 2228604-77-9)

3-methyl-3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)azetidine (CAS No: 2228604-77-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azetidine derivatives, which are known for their versatile biological activities and potential applications in drug development. The structural framework of this molecule incorporates a tetrahydronaphthalene moiety linked to an azetidine ring, featuring a methyl substituent at the 3-position. Such structural features contribute to its unique chemical properties and make it a subject of interest for synthetic chemists and biologists alike.

The tetrahydronaphthalen-1-yloxy group in the molecular structure suggests a possible interaction with biological targets through hydrophobic and aromatic stacking interactions. This feature is particularly relevant in the design of small-molecule inhibitors targeting protein-protein interactions or enzyme active sites. The azetidine ring itself is a heterocyclic scaffold that has been extensively studied for its role in various pharmacophores, including those found in antiviral and anticancer agents. The presence of the methyl group at the 3-position of the azetidine ring may influence the compound's electronic properties and its ability to engage with biological receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies suggest that 3-methyl-3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)azetidine could interact with various protein targets, including kinases and transcription factors. These interactions are critical for modulating cellular signaling pathways, which are often dysregulated in diseases such as cancer and inflammation. The hydroxyl group linked to the tetrahydronaphthalene ring provides a potential site for further functionalization, allowing for the development of more tailored derivatives with enhanced pharmacological profiles.

The synthesis of 3-methyl-3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)azetidine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the azetidine ring through intramolecular cyclization followed by functionalization at the 3-position with the tetrahydronaphthalen-1-yloxy group. Advances in catalytic methods have made it possible to achieve these transformations under milder conditions, reducing waste and improving sustainability. Such green chemistry approaches are increasingly important in pharmaceutical research to align with global environmental standards.

In terms of biological activity, preliminary studies have indicated that 3-methyl-3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)azetidine exhibits promising properties as an inhibitor of certain enzymes implicated in inflammatory responses. The tetrahydronaphthalene moiety is known to disrupt protein-protein interactions by inducing conformational changes in target proteins. Additionally, the azetidine ring can serve as a scaffold for developing molecules that mimic natural bioactive compounds. This duality makes it an attractive candidate for further investigation into its therapeutic potential.

The compound's solubility profile is another critical factor to consider in drug development. Being highly soluble in organic solvents but poorly soluble in water necessitates formulation strategies that enhance bioavailability when administered orally or intravenously. Nanotechnology-based delivery systems have emerged as a viable solution to overcome solubility challenges by encapsulating the compound within lipid nanoparticles or polymer micelles. These formulations not only improve solubility but also enhance targeted delivery to specific tissues or organs.

Recent publications highlight the importance of understanding metabolic stability when designing new drug candidates. 3-methyl-3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)azetidine must be resistant to enzymatic degradation to ensure prolonged half-life and efficacy upon administration. Computational modeling has been instrumental in predicting metabolic pathways and identifying potential sites of degradation within the molecule. By strategically modifying these vulnerable regions—such as introducing halogen atoms or protecting groups—researchers can enhance metabolic stability without compromising biological activity.

The role of crystal engineering in optimizing drug properties cannot be overstated. The crystalline form of 3-methyl-3-(1,2,3,4-tetrahydronaphthalen-1-yloxy)azetidine significantly influences its physicochemical properties like dissolution rate and mechanical stability during storage. Advanced techniques such as single-crystal X-ray diffraction have been employed to elucidate crystal structures and guide modifications that improve form stability while maintaining desired pharmacokinetic profiles.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated progress in evaluating 3-methyl-3-(1,2,3,4-tetrahydrenaphthalen-1-yloxy)azetidine's potential as a therapeutic agent. Preclinical studies are underway to assess its safety profile and efficacy in animal models of human diseases. These studies focus on determining optimal dosages, identifying potential side effects, and understanding long-term effects on organ systems such as liver and kidneys.

The integration of artificial intelligence (AI) into drug discovery pipelines has revolutionized how compounds like 2228604-77-9 are identified and optimized for clinical use. AI algorithms can analyze vast datasets from literature reviews and experimental results to predict promising candidates before they are synthesized physically—a process known as "in silico" screening or virtual screening.

The future direction for research on 2228604-779 includes exploring its role as a lead compound for drug development programs targeting neurological disorders such as Alzheimer's disease or Parkinson's disease where protein misfolding plays a central role; investigating its potential antimicrobial properties against resistant bacterial strains; studying its effects on non-small cell lung cancer (NSCLC); evaluating its ability